Cas no 83933-16-8 (4-Methylthiophene-2-carboxamide)

• Product Name: 4-Methylthiophene-2-carboxamide
• CAS No: 83933-16-8
• MF: C₆H₇NOS
• MW: 141.190880060196
• MDL: MFCD06657971
• CID: 719681
• PubChem ID: 2795529
• Update Time: 2025-04-19

4-Methylthiophene-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• 4-Methylthiophene-2-carboxamide
• 2-Thiophenecarboxamide,4-methyl-
• 4-METHYL-THIOPHENE-2-CARBOXAMIDE
• 2-Thiophenecarboxamide,4-methyl
• 4-methyl-2-thiophenecarboxamide
• 4-methylthiophen-2-carboxamide
• 4-methyl-thiophene-2-carboxylic acid amide
• SCHEMBL279422
• A840687
• J-515835
• 83933-16-8
• DTXSID00383749
• SB66897
• CHEBI:194855
• FT-0764630
• MFCD06657971
• AKOS006344720
• DB-010750

• MDL： MFCD06657971
• Inchi： 1S/C6H7NOS/c1-4-2-5(6(7)8)9-3-4/h2-3H,1H3,(H2,7,8)
• InChI Key： KESQGXHWTOVOQT-UHFFFAOYSA-N
• SMILES： S1C=C(C)C=C1C(N)=O

Computed Properties

• Exact Mass: 141.02500
• Monoisotopic Mass: 141.025
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 126
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 71.3Ų

Experimental Properties

• Density: 1.239
• Melting Point: 115-117
• Boiling Point: 264.4°C at 760 mmHg
• Flash Point: 113.7°C
• Refractive Index: 1.589
• PSA: 71.33000
• LogP: 1.85570

4-Methylthiophene-2-carboxamide Security Information

• Hazard Statement： Harmful

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiophenes Thiophene carboxylic acids and derivatives Thiophene carboxamides